4-amino-N5-(2-chlorobenzyl)-N3-ethylisothiazole-3,5-dicarboxamide

• IUPAC Name: 4-amino-5-N-[(2-chlorophenyl)methyl]-3-N-ethyl-1,2-thiazole-3,5-dicarboxamide
• InChI: InChI=1S/C14H15ClN4O2S/c1-2-17-13(20)11-10(16)12(22-19-11)14(21)18-7-8-5-3-4-6-9(8)15/h3-6H,2,7,16H2,1H3,(H,17,20)(H,18,21)
• InChI Key: KZKAFSNHVLNBNZ-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=NSC(=C1N)C(=O)NCC2=CC=CC=C2Cl
• Molecular Formula: C14H15ClN4O2S
• Molecular Weight: 338.8 g/mol

Description

4-amino-N5-(2-chlorobenzyl)-N3-ethylisothiazole-3,5-dicarboxamide, also known as ABT-737, is a small molecule inhibitor that targets anti-apoptotic proteins of the B-cell lymphoma 2 (Bcl-2) family. ABT-737 has been extensively studied for its potential use in cancer treatment due to its ability to selectively induce apoptosis in cancer cells while sparing normal cells.

Scientific Research Applications

Anti-anoxic Activity

Research indicates that derivatives of thiazole compounds, which are structurally related to 4-amino-N5-(2-chlorobenzyl)-N3-ethylisothiazole-3,5-dicarboxamide, have been synthesized and evaluated for their anti-anoxic (AA) activity. For instance, a study found that certain 2-aminothiazoles and 2-thiazolecarboxamides showed potent AA activity, suggesting potential for cerebral protective agents (Ohkubo et al., 1995).

Chemical Synthesis and Modifications

The chemical synthesis and modification of related compounds have been explored, providing insight into the versatility of thiazole derivatives in creating biologically active compounds. For example, novel synthesis routes have been developed for 5-aminopyrazoles and their fused heterocycles, demonstrating remarkable antiavian influenza virus activity (Hebishy et al., 2020). Additionally, research on the synthesis of N-(2-Aminoethyl)-1-(4-chlorophenyl)-5-methyl-1,2,3-triazole-4-carboxamide provides insights into the methodology and conditions for obtaining high yields of related compounds (Kan, 2015).

Antimicrobial Activities

Thiazole and triazole derivatives have been synthesized and screened for their antimicrobial activities. Some compounds were found to possess good or moderate activities against various microorganisms, indicating their potential in antimicrobial applications (Bektaş et al., 2007).

Heterocyclic Chemistry

Studies on the nonaqueous diazotization of amino-isothiazole carboxylate esters have opened up possibilities for converting heterocyclic ortho-amino esters and nitriles to related derivatives, which are not easily obtained by alternate routes. This demonstrates the compound's role in advancing heterocyclic chemistry (Beck & Gajewski, 1987).

Anticancer Potential

Research into the synthesis of novel 4-amino-3- (p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives and their evaluation for anticancer activity against a panel of 60 cell lines derived from various cancer types has highlighted the potential of related compounds in cancer treatment (Bekircan et al., 2008).